Cas no 35203-91-9 (quinoline-8-sulfonamide)

• Product Name: quinoline-8-sulfonamide
• CAS No: 35203-91-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD01191906
• CID: 311371
• PubChem ID: 94464
• Update Time: 2025-06-08

quinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonamide
• Quinoline-8-sulfonamide
• 8-quinolylsulfonamide
• 8-Sulfonamidoquinoline
• Chinolin-8-sulfonamid
• Quinoline-8-sulfonic acid amide
• quinoline-8-sulphonamide
• CCRIS 7819
• MLS001075623
• AG-690/12555018
• AKOS000678636
• SCHEMBL50688
• MLS001075858
• Oprea1_819599
• SR-01000596881
• HMS2220E20
• ZTYZEUXZHGOXRT-UHFFFAOYSA-N
• CHEMBL268809
• NSC-67458
• SB72066
• CS-0155801
• EN300-77791
• CR-0061
• SR-01000596881-1
• NSC67458
• MFCD01191906
• D70482
• BB 0254742
• 35203-91-9
• HMS3356M20
• Oprea1_399346
• MLS000070229
• Z57824497
• SMR000009729
• NSC 67458
• G8L
• DTXSID30188709
• BDBM50125190
• 8-quinoline-sulfonamide
• 4QT7M9V35S
• FT-0679225
• ALBB-006579
• DB-118923
• STK387517
• quinoline-8-sulfonamide

• MDL： MFCD01191906
• Inchi： 1S/C9H8N2O2S/c10-14(12,13)8-5-1-3-7-4-2-6-11-9(7)8/h1-6H,(H2,10,12,13)
• InChI Key： ZTYZEUXZHGOXRT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(N)(=O)=O

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Density: 1.429
• Boiling Point: 442.1°Cat760mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.671
• PSA: 81.43000
• LogP: 2.66330

quinoline-8-sulfonamide Security Information

• HazardClass：IRRITANT

Additional information on quinoline-8-sulfonamide

Recent Advances in the Study of Quinoline-8-sulfonamide (CAS: 35203-91-9) in Chemical Biology and Medicine

Quinoline-8-sulfonamide (CAS: 35203-91-9) has emerged as a compound of significant interest in chemical biology and medicinal research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors, highlighting its relevance in drug discovery and development. This research brief synthesizes the latest findings on quinoline-8-sulfonamide, focusing on its molecular mechanisms, structural-activity relationships, and preclinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of quinoline-8-sulfonamide derivatives on carbonic anhydrase isoforms, a family of enzymes implicated in conditions such as glaucoma and cancer. The research demonstrated that specific substitutions on the quinoline ring enhance binding affinity and selectivity, paving the way for the design of next-generation inhibitors. Notably, compound Q8S-12, a derivative of quinoline-8-sulfonamide, exhibited nanomolar potency against CA IX, a hypoxia-inducible enzyme overexpressed in solid tumors.

In another breakthrough, a team from the University of Cambridge reported the application of quinoline-8-sulfonamide as a fluorescent probe for detecting metal ions in biological systems. The study, featured in Chemical Communications, revealed that the compound's sulfonamide moiety selectively binds zinc ions (Zn²⁺), enabling real-time imaging of intracellular zinc dynamics. This discovery holds promise for understanding zinc-related pathologies, including neurodegenerative diseases and diabetes.

Further research has explored quinoline-8-sulfonamide's potential in antimicrobial therapy. A 2024 preprint on bioRxiv detailed its efficacy against multidrug-resistant Pseudomonas aeruginosa, a notorious pathogen in hospital-acquired infections. The compound disrupted bacterial biofilm formation by interfering with quorum-sensing pathways, suggesting a novel mechanism to combat antibiotic resistance. These findings align with the growing demand for non-traditional antimicrobial agents.

From a structural perspective, computational modeling studies have provided insights into the conformational flexibility of quinoline-8-sulfonamide and its interactions with protein targets. Molecular dynamics simulations, as described in a recent ACS Omega paper, identified key hydrogen-bonding networks between the sulfonamide group and catalytic residues of target enzymes. Such analyses are critical for rational drug design and optimization of quinoline-8-sulfonamide-based therapeutics.

In conclusion, quinoline-8-sulfonamide (CAS: 35203-91-9) continues to attract attention as a multifunctional scaffold in chemical biology and drug development. Its applications span enzyme inhibition, metal ion sensing, and antimicrobial activity, supported by robust structural and mechanistic studies. Future research directions may include in vivo validation of its therapeutic potential and exploration of additional biological targets. The compound's versatility positions it as a valuable tool for addressing unmet medical needs.